Cas no 7121-60-0 (Androst-4-ene-3,17-dione,18-hydroxy- (8CI,9CI))

Androst-4-ene-3,17-dione,18-hydroxy- (8CI,9CI) structure
7121-60-0 structure
Product Name:Androst-4-ene-3,17-dione,18-hydroxy- (8CI,9CI)
CAS No:7121-60-0
MF:C19H26O3
MW:302.407946109772
CID:564000
PubChem ID:151448
Update Time:2025-04-19

Androst-4-ene-3,17-dione,18-hydroxy- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Androst-4-ene-3,17-dione,18-hydroxy- (8CI,9CI)
    • (8R,9S,10R,13S,14S)-13-(hydroxymethyl)-10-methyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,17-dione
    • 18-hydroxy-4-androstene-3,17-dione
    • 18-Hydroxyandrost-4-ene-3,17-dione
    • androst-4-ene-3,17-dione, 18-hydroxy-
    • hydroxyandrost-4-ene-3,17-dione
    • 7121-60-0
    • 18-Oha
    • SCHEMBL4004567
    • ZZHNYTLKRMBVAI-NLPXPOPTSA-N
    • DTXSID60991526
    • hydroxyandrostenedione
    • Inchi: 1S/C19H26O3/c1-18-8-6-13(21)10-12(18)2-3-14-15(18)7-9-19(11-20)16(14)4-5-17(19)22/h10,14-16,20H,2-9,11H2,1H3/t14-,15+,16+,18+,19-/m1/s1
    • InChI Key: ZZHNYTLKRMBVAI-NLPXPOPTSA-N
    • SMILES: O=C1CC[C@@H]2[C@]1(CO)CC[C@@H]1[C@@]3(C)CCC(C=C3CC[C@H]12)=O

Computed Properties

  • Exact Mass: 302.18828
  • Monoisotopic Mass: 302.18819469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 563
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37
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